Cas no 1092292-83-5 (3-amino-2-(4-bromophenyl)methylpropan-1-ol)

• Product Name: 3-amino-2-(4-bromophenyl)methylpropan-1-ol
• CAS No: 1092292-83-5
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5230405
• PubChem ID: 53276179
• Update Time: 2026-03-07

3-amino-2-(4-bromophenyl)methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, β-(aminomethyl)-4-bromo-
• 3-amino-2-(4-bromophenyl)methylpropan-1-ol

• Inchi： 1S/C10H14BrNO/c11-10-3-1-8(2-4-10)5-9(6-12)7-13/h1-4,9,13H,5-7,12H2
• InChI Key： FOIRXKAFHQNPSS-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1)C(CO)CN

Additional information on 3-amino-2-(4-bromophenyl)methylpropan-1-ol

Research Brief on 3-amino-2-(4-bromophenyl)methylpropan-1-ol (CAS: 1092292-83-5): Recent Advances and Applications

The compound 3-amino-2-(4-bromophenyl)methylpropan-1-ol (CAS: 1092292-83-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. Recent studies have explored its synthesis, structural modifications, and biological activities, highlighting its relevance in targeting various disease pathways. This research brief aims to summarize the latest findings related to this compound, providing insights into its applications and future directions.

Recent literature reveals that 3-amino-2-(4-bromophenyl)methylpropan-1-ol serves as a key building block in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. Its structural features, including the amino and hydroxyl functional groups, enable facile derivatization, making it a valuable scaffold for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of novel dopamine receptor modulators, which showed promising results in preclinical models of Parkinson's disease.

In addition to its role in CNS drug development, this compound has been investigated for its potential antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-amino-2-(4-bromophenyl)methylpropan-1-ol exhibited moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study emphasized the importance of the bromophenyl moiety in enhancing lipophilicity and membrane penetration, which are critical factors for antimicrobial efficacy.

Another area of interest is the compound's application in cancer research. A 2022 publication in European Journal of Medicinal Chemistry described the synthesis of a series of analogs derived from 3-amino-2-(4-bromophenyl)methylpropan-1-ol, which were evaluated for their antiproliferative effects against various cancer cell lines. The results indicated that certain analogs exhibited selective cytotoxicity towards breast cancer cells, with mechanisms involving the inhibition of tubulin polymerization. These findings underscore the potential of this scaffold in the development of targeted anticancer agents.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-amino-2-(4-bromophenyl)methylpropan-1-ol derivatives. Recent computational studies have employed molecular docking and quantitative structure-activity relationship (QSAR) models to predict binding affinities and optimize lead compounds. These efforts are expected to accelerate the translation of preclinical findings into clinical applications.

In conclusion, 3-amino-2-(4-bromophenyl)methylpropan-1-ol (CAS: 1092292-83-5) represents a promising scaffold in drug discovery, with applications spanning CNS disorders, antimicrobial therapy, and oncology. Continued research into its structural optimization and mechanistic studies will be crucial for unlocking its full therapeutic potential. Future studies should focus on in vivo validation and the development of scalable synthetic routes to facilitate its broader adoption in pharmaceutical research.